Cas no 1805858-69-8 (Ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate)

• Product Name: Ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate
• CAS No: 1805858-69-8
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 4794879
• Update Time: 2025-10-25

Ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate

• Inchi： 1S/C14H17ClO3/c1-3-10-5-6-11(14(17)18-4-2)9-12(10)13(16)7-8-15/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： ORTRYXMBVSELML-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C(=O)OCC)C=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate

Comprehensive Overview of Ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate (CAS No. 1805858-69-8)

Ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate (CAS No. 1805858-69-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique molecular structure, has garnered significant attention due to its potential applications in drug discovery and material science. The compound's CAS number 1805858-69-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in global chemical databases.

In recent years, the demand for ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate has surged, particularly in the development of novel bioactive molecules. Its structural features, including the ethylbenzoate core and chloropropanoyl side chain, make it a versatile intermediate for synthesizing complex organic frameworks. Researchers frequently search for "synthesis of ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate" or "applications of CAS 1805858-69-8," reflecting the compound's growing relevance in cutting-edge chemical research.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are frequently discussed in academic forums. For instance, its ethyl ester group enhances lipophilicity, a property highly valued in drug design for improving membrane permeability. This aligns with current industry trends favoring bioavailability optimization in pharmaceutical development. Queries like "how to improve yield in ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate synthesis" dominate technical discussions, highlighting practical challenges in its production.

From an analytical perspective, advanced techniques like HPLC and NMR spectroscopy are essential for characterizing CAS 1805858-69-8. The compound's purity is crucial for research reproducibility, driving searches for "analytical methods for ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate." Furthermore, its compatibility with green chemistry principles has become a hotspot, as scientists explore eco-friendly synthesis routes to meet sustainability goals.

In material science, the chloropropanoyl moiety of this compound offers unique opportunities for polymer modification. Recent publications have investigated its role in creating functionalized polymers with tailored thermal and mechanical properties. This interdisciplinary appeal explains why search terms like "ethylbenzoate derivatives in material science" have gained traction across scientific communities.

Regulatory aspects of ethyl 3-(3-chloropropanoyl)-4-ethylbenzoate are equally important. While not classified as hazardous under standard protocols, proper handling guidelines are frequently searched, emphasizing the scientific community's commitment to laboratory safety. The compound's CAS registry entry provides comprehensive safety data, serving as a trusted resource for risk assessment.

Future research directions may explore the compound's potential in catalysis or as a building block for fluorescent probes. Such prospects align with emerging trends in molecular imaging and smart materials, areas where users often search for "innovative uses of benzoate esters." As synthetic methodologies advance, CAS 1805858-69-8 will likely remain a compound of significant interest across multiple scientific disciplines.